2-(2-Chloro-6-fluorophenyl)propan-2-ol

• Molecular Formula: C9H10ClFO
• Molecular Weight: 188.62 g/mol
• IUPAC Name: 2-(2-chloro-6-fluorophenyl)propan-2-ol
• InChI: InChI=1S/C9H10ClFO/c1-9(2,12)8-6(10)4-3-5-7(8)11/h3-5,12H,1-2H3
• InChI Key: LEHQULNQYBGOFQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C1=C(C=CC=C1Cl)F)O

Description

2-(2-Chloro-6-fluorophenyl)propan-2-ol is a useful research compound. Its molecular formula is C9H10ClFO and its molecular weight is 188.62 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of methyl 2-chloro-6-fluorobenzoate (40.0 g) in ether was added to a solution of methyl magnesium iodide in ether (prepared from methyl iodide (120.0 g) and magnesium turnings (20.6 g) in ether). The resulting solution was stirred and heated at reflux for 5 hours, poured onto a mixture of ice and concentrated sulphuric acid and the layers separated. The organic layer was washed with water, saturated aqueous sodium bisulphite, water, dried (anhydrous magnesium sulphate) and filtered. The filtrate was evaporated to dryness to give 2-(2-chloro-6-fluorophenyl)-propan-2-ol (36.8 g) as an orange oil, NMR (CDCl3) 1.8(d,6H), 3.5-3.7(bs, 1H), 6.9-7.05(m,1H), 7.1-7.25(m,2H).